(E)-3-ethyl-5-((3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)-2-thioxothiazolidin-4-one

• IUPAC Name: (5E)-3-ethyl-5-[[3-(4-methoxy-3-nitrophenyl)-1-phenylpyrazol-4-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H18N4O4S2/c1-3-24-21(27)19(32-22(24)31)12-15-13-25(16-7-5-4-6-8-16)23-20(15)14-9-10-18(30-2)17(11-14)26(28)29/h4-13H,3H2,1-2H3/b19-12+
• InChI Key: ZFMHQCRVNLJSLA-XDHOZWIPSA-N
• Canonical SMILES: CCN1C(=O)C(=CC2=CN(N=C2C3=CC(=C(C=C3)OC)[N+](=O)[O-])C4=CC=CC=C4)SC1=S
• Isomeric SMILES: CCN1C(=O)/C(=C\C2=CN(N=C2C3=CC(=C(C=C3)OC)[N+](=O)[O-])C4=CC=CC=C4)/SC1=S
• Molecular Formula: C22H18N4O4S2
• Molecular Weight: 466.5 g/mol

Description

(E)-3-ethyl-5-((3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)-2-thioxothiazolidin-4-one is a useful research compound. Its molecular formula is C22H18N4O4S2 and its molecular weight is 466.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-inflammatory Activity

(E)-3-ethyl-5-((3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)-2-thioxothiazolidin-4-one and its derivatives have been explored for their anti-inflammatory properties. A study conducted by Sunder & Maleraju (2013) synthesized various derivatives and found significant anti-inflammatory activity in some of them, demonstrating the potential of these compounds in treating inflammation-related conditions (Sunder & Maleraju, 2013).

Antimicrobial Activity

The compounds related to this compound have shown promising antimicrobial properties. B'Bhatt & Sharma (2017) synthesized a series of compounds that displayed potent antimicrobial activity against various bacterial and fungal strains, suggesting their potential application in treating microbial infections (B'Bhatt & Sharma, 2017).

Anticancer and Antiangiogenic Effects

These compounds have also been researched for their potential in cancer treatment. Chandrappa et al. (2010) synthesized thioxothiazolidin-4-one derivatives and demonstrated their significant anticancer and antiangiogenic effects in mouse models, indicating a promising avenue for developing new anticancer therapies (Chandrappa et al., 2010).

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It’s possible that it could interact with biological systems in a manner similar to related compounds, but without more specific information, it’s difficult to say for certain.